Cas no 5751-17-7 (2-(methylsulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one)

2-(methylsulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one structure
5751-17-7 structure
Product Name:2-(methylsulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one
CAS No:5751-17-7
MF:C8H12N2OS
MW:184.258680343628
MDL:MFCD00847268
CID:345047
PubChem ID:329819351
Update Time:2025-04-23

2-(methylsulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone, 2-(methylthio)-6-propyl-
    • 2-(methylsulfanyl)-6-propyl-4(3H)-pyrimidinone
    • 2-(Methylthio)-6-propylpyrimidin-4-ol
    • 2-methylsulfanyl-6-propyl-1H-pyrimidin-4-one
    • 2-(methylsulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one
    • MFCD00847268
    • SCHEMBL9878843
    • 2-methylsulfanyl-4-propyl-1H-pyrimidin-6-one
    • ChemDiv3_002689
    • 2-(methylsulfanyl)-6-propylpyrimidin-4-ol
    • 5751-17-7
    • 2-Methylsulfanyl-6-propyl-pyrimidin-4-ol
    • AB01004633-01
    • AKOS000273199
    • DTXSID70352588
    • ICULGBASIPYTCI-UHFFFAOYSA-N
    • 2-(methylthio)-6-propylpyrimidin-4 (3H)-one
    • 2-(methylthio)-6-propylpyrimidin-4(3H)-one
    • SR-01000471167
    • AKOS030240111
    • AI-204/33264034
    • SR-01000471167-1
    • F0915-2705
    • W18579
    • Z18812067
    • 2-(Methylsulfanyl)-6-propyl-4(3H)-pyrimidinone, AldrichCPR
    • SB55724
    • SCHEMBL2786194
    • AKOS002284102
    • AS-67055
    • HMS1480K05
    • MFCD11108109
    • ALBB-005057
    • 2-(METHYLSULFANYL)-6-PROPYL-1H-PYRIMIDIN-4-ONE
    • STK398627
    • MDL: MFCD00847268
    • Inchi: 1S/C8H12N2OS/c1-3-4-6-5-7(11)10-8(9-6)12-2/h5H,3-4H2,1-2H3,(H,9,10,11)
    • InChI Key: ICULGBASIPYTCI-UHFFFAOYSA-N
    • SMILES: S(C)C1NC(C=C(CCC)N=1)=O

Computed Properties

  • Exact Mass: 184.06716
  • Monoisotopic Mass: 184.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 41.46

2-(methylsulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

2-(methylsulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
036909-1g
2-(Methylthio)-6-propylpyrimidin-4-ol
5751-17-7
1g
5509CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
036909-5g
2-(Methylthio)-6-propylpyrimidin-4-ol
5751-17-7
5g
15557CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
036909-500mg
2-(Methylthio)-6-propylpyrimidin-4-ol
5751-17-7
500mg
3576CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
036909-1g
2-(Methylthio)-6-propylpyrimidin-4-ol
5751-17-7
1g
5509.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
036909-5g
2-(Methylthio)-6-propylpyrimidin-4-ol
5751-17-7
5g
15557.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
036909-500mg
2-(Methylthio)-6-propylpyrimidin-4-ol
5751-17-7
500mg
3576.0CNY 2021-07-05
Chemenu
CM115747-1g
2-(methylthio)-6-propylpyrimidin-4-ol
5751-17-7 95%
1g
$240 2021-08-06
Chemenu
CM115747-5g
2-(methylthio)-6-propylpyrimidin-4-ol
5751-17-7 95%
5g
$720 2021-08-06
TRC
M726068-10mg
2-(Methylthio)-6-propylpyrimidin-4-ol
5751-17-7
10mg
$ 50.00 2022-06-03
TRC
M726068-50mg
2-(Methylthio)-6-propylpyrimidin-4-ol
5751-17-7
50mg
$ 95.00 2022-06-03

2-(methylsulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one Related Literature

Additional information on 2-(methylsulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one

Introduction to 4(1H)-Pyrimidinone, 2-(methylthio)-6-propyl- (CAS No. 5751-17-7)

4(1H)-Pyrimidinone, 2-(methylthio)-6-propyl-, identified by its Chemical Abstracts Service (CAS) number 5751-17-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic compound belongs to the pyrimidinone class, characterized by a six-membered ring containing two nitrogen atoms and one oxygen atom. The structural motif of 4(1H)-Pyrimidinone, 2-(methylthio)-6-propyl- incorporates a propyl group at the 6-position and a methylthio substituent at the 2-position, which imparts unique electronic and steric properties to the molecule. These structural features make it a valuable scaffold for designing novel bioactive molecules with potential therapeutic applications.

The compound’s chemical formula can be expressed as C₈H₁₁NO₂S, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The presence of the methylthio (-SCH₃) group enhances its reactivity, allowing for further functionalization through various synthetic pathways. This reactivity is particularly useful in medicinal chemistry, where structural modifications can fine-tune pharmacokinetic and pharmacodynamic properties. The propyl chain at the 6-position adds bulk to the molecule, influencing its solubility and metabolic stability, which are critical factors in drug development.

In recent years, 4(1H)-Pyrimidinone derivatives have garnered considerable attention in academic and industrial research due to their broad spectrum of biological activities. Studies have demonstrated that modifications in the pyrimidinone core can lead to compounds with antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 4(1H)-Pyrimidinone, 2-(methylthio)-6-propyl- makes it an intriguing candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential role as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of 4(1H)-Pyrimidinone, 2-(methylthio)-6-propyl-, including the pyrimidinone ring and the methylthio substituent, suggest that it may interact with kinase active sites or other biological targets involved in disease progression.

Furthermore, the propyl group at the 6-position could serve as a handle for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties. For instance, replacing the propyl group with other alkyl or aryl groups might alter solubility profiles or enhance binding affinity to biological targets. Such modifications are often guided by computational modeling and high-throughput screening techniques to identify promising lead compounds for drug development.

The synthesis of 4(1H)-Pyrimidinone derivatives typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include condensation reactions between β-ketoesters or β-ketoamides with thiourea derivatives to form the pyrimidinone core. Subsequent functionalization steps such as alkylation or thiolation can introduce the desired substituents like the propyl group and methylthio moiety. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have also been employed to improve yields and enantioselectivity.

Recent advances in spectroscopic techniques have facilitated detailed structural elucidation of 4(1H)-Pyrimidinone derivatives. Nuclear magnetic resonance (NMR) spectroscopy provides insights into proton and carbon environments, while mass spectrometry (MS) confirms molecular weight and fragmentation patterns. X-ray crystallography offers high-resolution structures of isolated compounds, revealing precise atomic arrangements and intermolecular interactions. These analytical tools are essential for verifying synthetic success and understanding molecular interactions at an atomic level.

The pharmacological evaluation of 4(1H)-Pyrimidinone-based compounds often involves in vitro assays to assess their activity against relevant biological targets. Cell-based assays measure cytotoxicity or kinase inhibition using mammalian cell lines expressing target proteins. High-throughput screening (HTS) platforms enable rapid testing of large compound libraries against numerous targets simultaneously. Promising hits from HTS are then subjected to more rigorous testing in animal models to evaluate efficacy and safety profiles before advancing to clinical trials.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling software allows researchers to predict binding affinities between candidate compounds and biological targets based on three-dimensional structures derived from experimental data or homology modeling. Virtual screening techniques identify potential drug candidates from large databases before experimental synthesis begins. These computational approaches save time and resources by prioritizing promising molecules for further investigation.

Regulatory considerations also play a critical role in bringing new drugs to market. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require extensive preclinical data demonstrating safety and efficacy before approving a new drug for human use. This includes toxicological studies assessing potential side effects at various doses over prolonged periods. Compliance with regulatory guidelines ensures that patients receive safe and effective treatments derived from well-designed chemical entities like 4(1H)-Pyrimidinone derivatives.

The future direction of research on 4(1H)-Pyrimidinone-based compounds is likely to focus on expanding their therapeutic applications through innovative synthetic strategies and interdisciplinary collaborations between chemists, biologists, pharmacologists, and clinicians. Emerging technologies such as organometallic chemistry may enable novel synthetic pathways with improved efficiency or selectivity while green chemistry principles aim to minimize environmental impact throughout drug development processes.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd